Cas no 2229295-93-4 (5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2229295-93-4
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 6139156
• PubChem ID: 165662147
• Update Time: 2025-07-23

5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one
• 2229295-93-4
• EN300-1758701

• Inchi： 1S/C10H9F2NO2/c1-5-2-6(11)9(7(12)3-5)8-4-13-10(14)15-8/h2-3,8H,4H2,1H3,(H,13,14)
• InChI Key： ZDPGFNMBKFJEPO-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1CNC(=O)O1)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2229295-93-4)

5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one, with the CAS number 2229295-93-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of fluorine atoms and a methyl group on the phenyl ring, contribute to its distinct chemical and biological properties.

The development and study of 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one have been driven by its potential as a lead compound in drug discovery. Recent research has focused on its antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance.

In addition to its antimicrobial properties, 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one has shown promise in antiviral research. A 2020 study in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and protein processing, making it a potential candidate for the development of broad-spectrum antiviral agents.

The anticancer potential of 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one has also been explored. Research published in the Cancer Letters in 2019 indicated that this compound induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism involves the activation of caspase pathways and the disruption of mitochondrial function. These findings suggest that 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one have also been studied to assess its suitability for therapeutic use. A 2018 study in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In terms of safety and toxicity, preliminary studies have shown that 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and optimize dosing regimens.

The synthesis of 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one has been optimized to improve yield and purity. A 2017 publication in the Tetrahedron Letters described an efficient synthetic route involving the reaction of 2-aminoethanol with 4-chloroacetyl chloride followed by cyclization with 4-chloroacetyl chloride in the presence of a base. This method provides a scalable and cost-effective approach to producing high-quality material for research and development purposes.

In conclusion, 5-(2,6-difluoro-4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2229295-93-4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical fields. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in drug discovery and development.